1-(4-Nitrophenylsulfonyl)piperidin-4-ol
Cat. No. B8611111
M. Wt: 286.31 g/mol
InChI Key: WLQNXAVDDJBZPL-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US09139581B2
Procedure details
To a solution of 4-nitrobenzenesulfonyl chloride (512 mg, 2.31 mmol) in CH2Cl2 (8 mL) at room temperature, 4-hydroxypiperidine (404 mg, 4.00 mmol) was added. Triethylamine (0.400 mL, 2.88 mmol) was also added. The mixture was stirred at room temperature overnight. Water and EtOAc were added. The organic phase was separated, washed with 1N HCl, dried over Na2SO4, concentrated in vacuo to give 1-(4-nitrophenylsulfonyl)piperidin-4-ol as a solid (559 mg).
Identifiers
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REACTION_CXSMILES
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[N+:1]([C:4]1[CH:9]=[CH:8][C:7]([S:10](Cl)(=[O:12])=[O:11])=[CH:6][CH:5]=1)([O-:3])=[O:2].[OH:14][CH:15]1[CH2:20][CH2:19][NH:18][CH2:17][CH2:16]1.C(N(CC)CC)C.O>C(Cl)Cl.CCOC(C)=O>[N+:1]([C:4]1[CH:9]=[CH:8][C:7]([S:10]([N:18]2[CH2:19][CH2:20][CH:15]([OH:14])[CH2:16][CH2:17]2)(=[O:12])=[O:11])=[CH:6][CH:5]=1)([O-:3])=[O:2]
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Inputs
Step One
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Name
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Quantity
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512 mg
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Type
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reactant
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Smiles
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[N+](=O)([O-])C1=CC=C(C=C1)S(=O)(=O)Cl
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Name
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Quantity
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404 mg
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Type
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reactant
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Smiles
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OC1CCNCC1
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Name
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Quantity
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8 mL
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Type
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solvent
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Smiles
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C(Cl)Cl
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Step Two
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Name
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Quantity
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0.4 mL
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Type
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reactant
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Smiles
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C(C)N(CC)CC
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Conditions
Temperature
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Control Type
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AMBIENT
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Stirring
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Type
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CUSTOM
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Details
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The mixture was stirred at room temperature overnight
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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Details
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The organic phase was separated
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WASH
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Type
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WASH
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Details
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washed with 1N HCl
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
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dried over Na2SO4
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CONCENTRATION
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Type
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CONCENTRATION
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Details
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concentrated in vacuo
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Outcomes
Product
Details
Reaction Time |
8 (± 8) h |
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Name
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Type
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product
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Smiles
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[N+](=O)([O-])C1=CC=C(C=C1)S(=O)(=O)N1CCC(CC1)O
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 559 mg | |
| YIELD: CALCULATEDPERCENTYIELD | 84.5% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
